Cas no 61564-19-0 (2,7-Phenanthroline, 7-oxide)

• Product Name: 2,7-Phenanthroline, 7-oxide
• CAS No: 61564-19-0
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• CID: 474663
• PubChem ID: 12278633
• Update Time: 2025-04-19

2,7-Phenanthroline, 7-oxide Chemical and Physical Properties

Names and Identifiers

• 2,7-Phenanthroline, 7-oxide
• 7-oxido-2,7-phenanthrolin-7-ium
• DTXSID80483852
• 61564-19-0

• Inchi： 1S/C12H8N2O/c15-14-7-1-2-10-11-8-13-6-5-9(11)3-4-12(10)14/h1-8H
• InChI Key： VNHIAMLHXWRORZ-UHFFFAOYSA-N
• SMILES： [O-][N+]1C=CC=C2C=1C=CC1C=CN=CC2=1

Computed Properties

• Exact Mass: 196.06374
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.4Ų

Experimental Properties

• PSA: 39.83